N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzo[b]thiophene-2-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C20H16N2O4S/c23-18-12-26-20(25)22(18)11-15(13-6-2-1-3-7-13)21-19(24)17-10-14-8-4-5-9-16(14)27-17/h1-10,15H,11-12H2,(H,21,24)
• InChI Key: ZRYXQOXYLLGKRC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CC(C2=CC=CC=C2)NC(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C20H16N2O4S
• Molecular Weight: 380.4 g/mol

Description

“N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzo[b]thiophene-2-carboxamide” is a compound that has been studied for its STING-agonistic activity. STING is an important immune-associated protein that localizes in the endoplasmic reticulum membrane. Upon being activated by its agonists, STING triggers the IRF and NF-κB pathways, which generates type I interferons and proinflammatory cytokines, and ultimately primes the innate immune responses to achieve valid antitumor efficacy.

Synthesis Analysis

The synthesis of “this compound” involves the design and synthesis of a series of benzo[b]thiophene-2-carboxamide derivatives. The exact synthesis process for this specific compound is not detailed in the available literature.

Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of benzo[b]thiophene derivatives, including methods that might encompass compounds similar to "N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzo[b]thiophene-2-carboxamide." For example, Mohareb et al. (2004) investigated thiophenylhydrazonoacetates in heterocyclic synthesis, yielding various heterocyclic derivatives including pyrazole, isoxazole, and pyrimidine derivatives from benzo[b]thiophen-2-yl-hydrazonoesters, which are important for further chemical modifications and potential biological applications (Mohareb et al., 2004). Similarly, Spoorthy et al. (2021) described the synthesis, characterisation, docking studies, and anti-microbial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, highlighting the importance of structural characterization and biological evaluation in the development of new therapeutic agents (Spoorthy et al., 2021).

Biological Activities

Research on benzo[b]thiophene derivatives also extends to exploring their biological activities. Amr et al. (2010) synthesized novel thiophene derivatives and evaluated their antiarrhythmic, serotonin antagonist, and antianxiety activities, demonstrating the therapeutic potential of such compounds (Amr et al., 2010). Additionally, Incerti et al. (2017) developed new N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides and acetamides as antimicrobial agents, providing insights into the antimicrobial efficacy of benzo[b]thiophene derivatives and their potential as new treatment options for infections (Incerti et al., 2017).

Mechanism of Action

The compound acts as a STING agonist. It activates STING, which in turn triggers the IRF and NF-κB pathways, leading to the generation of type I interferons and proinflammatory cytokines. This primes the innate immune responses, achieving valid antitumor efficacy.

Future Directions

The future directions for the study of “N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)benzo[b]thiophene-2-carboxamide” could involve further exploration of its STING-agonistic activity and potential applications in immunotherapy. More detailed studies on its synthesis, chemical reactions, and physical and chemical properties could also be beneficial.